Cas no 2548980-36-3 (1-(2,5,6-Trimethylpyrimidin-4-yl)piperidine-4-carboxamide)

• Product Name: 1-(2,5,6-Trimethylpyrimidin-4-yl)piperidine-4-carboxamide
• CAS No: 2548980-36-3
• MF: C₁₃H₂₀N₄O
• MW: 248.324102401733
• CID: 5310800
• PubChem ID: 154882496
• Update Time: 2025-05-20

1-(2,5,6-Trimethylpyrimidin-4-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,5,6-Trimethyl-4-pyrimidinyl)-4-piperidinecarboxamide
• 2548980-36-3
• F6789-4535
• 1-(2,5,6-trimethylpyrimidin-4-yl)piperidine-4-carboxamide
• AKOS040730436
• 1-(2,5,6-Trimethylpyrimidin-4-yl)piperidine-4-carboxamide

• Inchi： 1S/C13H20N4O/c1-8-9(2)15-10(3)16-13(8)17-6-4-11(5-7-17)12(14)18/h11H,4-7H2,1-3H3,(H2,14,18)
• InChI Key： RCUXMQBSCHWATF-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C(C)=C(C)N=C(C)N=2)CC1)N

Computed Properties

• Exact Mass: 248.16371127g/mol
• Monoisotopic Mass: 248.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 483.3±45.0 °C(Predicted)
• pka: 16.27±0.20(Predicted)

Additional information on 1-(2,5,6-Trimethylpyrimidin-4-yl)piperidine-4-carboxamide

Introduction to 1-(2,5,6-Trimethylpyrimidin-4-yl)piperidine-4-carboxamide (CAS No. 2548980-36-3)

1-(2,5,6-Trimethylpyrimidin-4-yl)piperidine-4-carboxamide (CAS No. 2548980-36-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its piperidine and trimethylpyrimidine moieties, which contribute to its biological activity and pharmacological profile.

The pyrimidine ring is a fundamental structure in many biologically active molecules, including nucleic acids and various pharmaceuticals. The presence of the trimethylpyrimidine group in 1-(2,5,6-Trimethylpyrimidin-4-yl)piperidine-4-carboxamide enhances its lipophilicity and stability, making it an attractive candidate for drug development. Additionally, the piperidine moiety is known for its ability to modulate receptor interactions and improve the bioavailability of the compound.

Recent studies have explored the potential of 1-(2,5,6-Trimethylpyrimidin-4-yl)piperidine-4-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathogenesis. The mechanism of action involves the modulation of protein-protein interactions and the stabilization of cellular membranes.

In addition to its neuroprotective properties, 1-(2,5,6-Trimethylpyrimidin-4-yl)piperidine-4-carboxamide has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(2,5,6-Trimethylpyrimidin-4-yl)piperidine-4-carboxamide have been extensively studied to optimize its therapeutic efficacy. In vitro and in vivo experiments have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a half-life that allows for once-daily dosing regimens.

Safety and toxicity assessments are crucial steps in drug development. Preclinical toxicity studies conducted on 1-(2,5,6-Trimethylpyrimidin-4-yl)piperidine-4-carboxamide have indicated that it is well-tolerated at therapeutic doses. No significant adverse effects were observed in animal models, suggesting a favorable safety profile. However, further clinical trials are necessary to confirm these findings in human subjects.

The synthesis of 1-(2,5,6-Trimethylpyrimidin-4-yl)piperidine-4-carboxamide involves a multi-step process that includes the formation of the trimethylpyrimidine core and subsequent coupling with the piperidine moiety. Various synthetic routes have been reported in the literature, each with its own advantages in terms of yield and purity. One common approach involves the condensation of 2-chloroacetonitrile with trimethylamine followed by cyclization to form the pyrimidine ring. The resulting intermediate is then reacted with piperidine carboxylic acid to obtain the final product.

In conclusion, 1-(2,5,6-Trimethylpyrimidin-4-yl)piperidine-4-carboxamide (CAS No. 2548980-36-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in areas such as neurodegenerative diseases, inflammation, and pain management. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.